Cas no 64617-51-2 (3-phenoxyacetamido-N,N-diethylaniline)

3-phenoxyacetamido-N,N-diethylaniline structure
64617-51-2 structure
Product name:3-phenoxyacetamido-N,N-diethylaniline
CAS No:64617-51-2
MF:C18H22N2O2
MW:298.37900
CID:501095
PubChem ID:20297765

3-phenoxyacetamido-N,N-diethylaniline Chemical and Physical Properties

Names and Identifiers

    • 3-phenoxyacetamido-N,N-diethylaniline
    • N-[3-(diethylamino)phenyl]-2-phenoxyacetamide
    • DTXSID90604793
    • 64617-51-2
    • SCHEMBL11331419
    • Inchi: InChI=1S/C18H22N2O2/c1-3-20(4-2)16-10-8-9-15(13-16)19-18(21)14-22-17-11-6-5-7-12-17/h5-13H,3-4,14H2,1-2H3,(H,19,21)
    • InChI Key: LXPXINATXLYPHW-UHFFFAOYSA-N
    • SMILES: CCN(CC)C1=CC=CC(=C1)NC(=O)COC2=CC=CC=C2

Computed Properties

  • Exact Mass: 298.16800
  • Monoisotopic Mass: 298.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 41.57000
  • LogP: 3.62330

Recommend Articles

Recommended suppliers
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.